81-58-3

1,4,5,8-Tetrachloroanthraquinone

In Stock

• CAS RN:
• 81-58-3

• Formula:
• C14H4Cl4O2

• InChI:
• InChI=1S/C14H4Cl4O2/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4H

• InChIKey:
• DUJPMUKIEFLXRE-UHFFFAOYSA-N

• 1,4,5,8-Tetrachloroanthraquinone, also known as 1,4,5,8-Tetrachloroanthraquinone, is a useful research compound. Its molecular formula is C14H4Cl4O2 and its molecular weight is 346 g/mol. The purity is usually 95%.

2,2,3,3-Tetrafluoropropyl acetate

Usually In Stock

• CAS RN:
• 681-58-3

• Formula:
• C5H6F4O2

• InChI:
• InChI=1S/C5H6F4O2/c1-3(10)11-2-5(8,9)4(6)7/h4H,2H2,1H3

• InChIKey:
• VUBSWBZFMFQJBD-UHFFFAOYSA-N

• 2,2,3,3-Tetrafluoropropyl acetate is a useful research compound. Its molecular formula is C5H6F4O2 and its molecular weight is 174.09 g/mol. The purity is usually 95%.

5-[2-(2-Methoxyphenoxy)ethylthio]-1-(4-methylphenyl)tetrazole

• CAS RN:
• 5681-58-3

• Formula:
• C17H18N4O2S

• InChI:
• InChI=1S/C17H18N4O2S/c1-13-7-9-14(10-8-13)21-17(18-19-20-21)24-12-11-23-16-6-4-3-5-15(16)22-2/h3-10H,11-12H2,1-2H3

• InChIKey:
• RGMWPPZGWQMORH-UHFFFAOYSA-N

• 5-[2-(2-methoxyphenoxy)ethylthio]-1-(4-methylphenyl)tetrazole is a member of tetrazoles.

2,3,3-Trimethylindoline

In Stock

• CAS RN:
• 18781-58-3

• Formula:
• C11H15N

• InChI:
• InChI=1S/C11H15N/c1-8-11(2,3)9-6-4-5-7-10(9)12-8/h4-8,12H,1-3H3

• InChIKey:
• IVWSGOOPQGMALJ-UHFFFAOYSA-N

• 2,3,3-Trimethylindoline is a useful research compound. Its molecular formula is C11H15N and its molecular weight is 161.24 g/mol. The purity is usually 95%.

Quaternary ammonium sulfanilamide

• CAS RN:
• 21481-58-3

• Formula:
• C10H17N2O2S+

• InChI:
• InChI=1S/C10H17N2O2S/c1-12(2,3)8-9-4-6-10(7-5-9)15(11,13)14/h4-7H,8H2,1-3H3,(H2,11,13,14)/q+1

• InChIKey:
• FMLBAQUWSXXOOW-UHFFFAOYSA-N

• Quaternary ammonium sulfanilamide, also known as Quaternary ammonium sulfanilamide, is a useful research compound. Its molecular formula is C10H17N2O2S+ and its molecular weight is 229.32 g/mol. The purity is usually 95%.

3-[4-(Difluoromethoxy)phenyl]-2-(phenylmethoxycarbonylamino)propanoic acid

Usually In Stock

• CAS RN:
• 136581-58-3

• Formula:
• C18H17F2NO5

• InChI:
• InChI=1S/C18H17F2NO5/c19-17(20)26-14-8-6-12(7-9-14)10-15(16(22)23)21-18(24)25-11-13-4-2-1-3-5-13/h1-9,15,17H,10-11H2,(H,21,24)(H,22,23)

• InChIKey:
• CYWLHPZWLNLBLX-UHFFFAOYSA-N

• 3-[4-(Difluoromethoxy)phenyl]-2-(phenylmethoxycarbonylamino)propanoic acid is a useful research compound. Its molecular formula is C18H17F2NO5 and its molecular weight is 365.333. The purity is usually 95%.

N-[4-(3,4-Dimethyl-isoxazol-5-ylsulfamoyl)-phenyl]-3,4-dimethoxy-benzamide

In Stock

• CAS RN:
• 301681-58-3

• Formula:
• C20H21N3O6S

• InChI:
• InChI=1S/C20H21N3O6S/c1-12-13(2)22-29-20(12)23-30(25,26)16-8-6-15(7-9-16)21-19(24)14-5-10-17(27-3)18(11-14)28-4/h5-11,23H,1-4H3,(H,21,24)

• InChIKey:
• WDYMRROIHLLKHH-UHFFFAOYSA-N

• N-[4-(3,4-Dimethyl-isoxazol-5-ylsulfamoyl)-phenyl]-3,4-dimethoxy-benzamide is a useful research compound. Its molecular formula is C20H21N3O6S and its molecular weight is 431.46. The purity is usually 95%.

N-(4-(5-(furan-2-yl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851781-58-3

• Formula:
• C22H23N3O5S2

• InChI:
• InChI=1S/C22H23N3O5S2/c1-3-31(26,27)24-18-10-8-17(9-11-18)20-15-21(22-5-4-14-30-22)25(23-20)32(28,29)19-12-6-16(2)7-13-19/h4-14,21,24H,3,15H2,1-2H3

• InChIKey:
• XJZPWYBKNXZKQU-UHFFFAOYSA-N

• N-(4-(5-(furan-2-yl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C22H23N3O5S2 and its molecular weight is 473.56. The purity is usually 95%.

N-(4-chlorobenzyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide

In Stock

• CAS RN:
• 953181-58-3

• Formula:
• C20H19ClN2O4

• InChI:
• InChI=1S/C20H19ClN2O4/c1-25-17-8-5-14(9-19(17)26-2)18-10-16(23-27-18)11-20(24)22-12-13-3-6-15(21)7-4-13/h3-10H,11-12H2,1-2H3,(H,22,24)

• InChIKey:
• AYMZZEPABNCEPE-UHFFFAOYSA-N

• N-(4-chlorobenzyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H19ClN2O4 and its molecular weight is 386.83. The purity is usually 95%.

4'-Cyano-2-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898781-58-3

• Formula:
• C19H18N2OS

• InChI:
• InChI=1S/C19H18N2OS/c20-13-15-5-7-16(8-6-15)19(22)18-4-2-1-3-17(18)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2

• InChIKey:
• UTABLOYIIQKJKF-UHFFFAOYSA-N

• 4'-Cyano-2-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C19H18N2OS and its molecular weight is 322.4 g/mol. The purity is usually 95%.

Phenyl-(3-phenylisoquinolin-4-yl)methanone

Usually In Stock

• CAS RN:
• 149081-58-3

• Formula:
• C22H15NO

• InChI:
• InChI=1S/C22H15NO/c24-22(17-11-5-2-6-12-17)20-19-14-8-7-13-18(19)15-23-21(20)16-9-3-1-4-10-16/h1-15H

• InChIKey:
• IASFBDKKLQDIOF-UHFFFAOYSA-N

• Phenyl-(3-phenylisoquinolin-4-yl)methanone, also known as Phenyl-(3-phenylisoquinolin-4-yl)methanone, is a useful research compound. Its molecular formula is C22H15NO and its molecular weight is 309.4 g/mol. The purity is usually 95%.

N-[(2,4-difluorophenyl)methyl]cyclopentanamine

In Stock

• CAS RN:
• 1019481-58-3

• Formula:
• C12H15F2N

• InChI:
• InChI=1S/C12H15F2N/c13-10-6-5-9(12(14)7-10)8-15-11-3-1-2-4-11/h5-7,11,15H,1-4,8H2

• InChIKey:
• HFHQBXCRNKOJOB-UHFFFAOYSA-N

• N-[(2,4-difluorophenyl)methyl]cyclopentanamine is a useful research compound. Its molecular formula is C12H15F2N and its molecular weight is 211.25 g/mol. The purity is usually 95%.